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Compound of Interest

Compound Name:
4-Methoxy-3-(4-

morpholinyl)benzoic acid

CAS No.: 915923-91-0

Cat. No.: B1318628

Get Quote

Executive Technical Summary
4-Methoxy-3-(4-morpholinyl)benzoic acid is a specialized building block frequently employed

in the synthesis of kinase inhibitors and anticoagulants. Its structure combines an electron-rich

benzoic acid core with a morpholine ring, creating specific stability challenges related to

oxidative sensitivity and pH-dependent solubility.

This guide addresses the three most common technical inquiries regarding this compound:

oxidative discoloration, solubility failures, and impurity formation during storage.
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Parameter Detail

CAS Number 915923-91-0

IUPAC Name 4-methoxy-3-(morpholin-4-yl)benzoic acid

Molecular Formula C₁₂H₁₅NO₄

Molecular Weight 237.25 g/mol

pKa (Calculated)
~4.5 (COOH), ~3.5 (Morpholine N-conjugate

acid)

Appearance
White to off-white powder (Pure); Yellow/Brown

(Oxidized)

Stability Profile & Degradation Mechanisms
Understanding the why behind stability failures is crucial for preventing them. This compound

exhibits two primary degradation vectors:

A. Oxidative Instability (The "Browning" Effect)
The morpholine nitrogen attached to the benzene ring functions electronically as a tertiary

aniline. While the morpholine ring itself is saturated, its attachment to the aromatic system

creates an electron-rich center susceptible to Single Electron Transfer (SET) oxidation.

Mechanism: Exposure to atmospheric oxygen, catalyzed by light or trace metals, leads to the

formation of radical cations and subsequent N-oxides or polymerization products (colored

impurities).

Visual Indicator: The material shifts from white to yellow/tan.

B. pH-Dependent Solubility (The "Crash Out" Risk)
Unlike simple benzoic acids, this compound possesses a basic nitrogen (morpholine) and an

acidic proton (carboxylic acid). However, the N-aryl attachment significantly lowers the basicity

of the nitrogen (estimated pKa < 4.0).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Implication: At neutral pH (6-7), the molecule exists primarily as the anionate (COO⁻ /

N_neutral), which is water-soluble. However, in slightly acidic buffers (pH 3-5), the species

approaches its isoelectric point where solubility is minimal, leading to unexpected

precipitation.

Diagram: Degradation & Solubility Logic

Figure 1: Stability and Solubility Logic Flow for CAS 915923-91-0
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Troubleshooting Guide
Issue 1: "My sample has turned yellow/brown during
storage."
Diagnosis: Oxidative degradation of the aniline-like nitrogen. Severity: Moderate. Often

surficial, but can affect sensitive catalytic couplings.
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Step Action Technical Rationale

1 Check Purity (HPLC)

Run a gradient HPLC

(Water/ACN + 0.1% TFA).

Oxidation products often elute

earlier (more polar N-oxides)

or very late (dimers).

2 Recrystallization

If purity < 95%, recrystallize

from Ethanol/Water (9:1). The

oxidized impurities are often

more soluble in the mother

liquor.

3 Correct Storage

Store under Argon/Nitrogen at

2-8°C. Use amber vials to

prevent photo-initiated

oxidation.

Issue 2: "The compound is not dissolving in my reaction
solvent."
Diagnosis: Incorrect pH or solvent polarity match. Context: Users often attempt to dissolve it in

neutral water or non-polar organics (Hexane/Toluene) where it is insoluble.

Solution A (Aqueous): Adjust pH to > 8.0 using NaOH or Na₂CO₃. The compound dissolves

readily as the carboxylate salt.

Solution B (Organic): Use polar aprotic solvents like DMSO, DMF, or DMAc. For lower boiling

points, THF/Methanol mixtures work well.

Avoid: Pure Dichloromethane (DCM) often yields poor solubility unless a base (e.g., TEA) is

added.

Issue 3: "Inconsistent yields in amide coupling
reactions."
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Diagnosis: Zwitterionic interference or "Self-Quenching". Mechanism: While the morpholine

nitrogen is sterically hindered, it can still act as a weak nucleophile or proton shuttle, interfering

with activated esters (e.g., NHS esters).

Protocol Fix: Ensure the carboxylic acid is fully activated before adding the amine partner.

Recommended Reagents: HATU/DIPEA is superior to EDC/NHS for this substrate because

the rapid kinetics of HATU minimize side reactions involving the morpholine nitrogen.

Frequently Asked Questions (FAQs)
Q: Can I use this compound if it has been stored at room temperature for a month? A: Likely

yes, but check the color. If it remains off-white, it is stable. If yellow, perform a ¹H-NMR check.

Look for broadening of the aromatic signals or shifts in the morpholine methylene protons (3.0–

3.8 ppm range), which indicate N-oxidation.

Q: Is this compound hygroscopic? A: Yes, moderately. The morpholine oxygen and carboxylic

acid can hydrogen bond with atmospheric water. Always equilibrate the bottle to room

temperature before opening to prevent condensation, and store with desiccants.

Q: What is the major impurity I should look for? A: The primary synthetic impurity is often the

demethylated byproduct (3-morpholino-4-hydroxybenzoic acid) or the de-morpholinared

precursor (3-fluoro-4-methoxybenzoic acid), depending on the synthesis route. In stability

studies, look for N-oxide formation [1].

Experimental Protocol: Purification of Oxidized
Material
If your batch has degraded (purity 90-95%), use this standard recovery protocol:

Dissolution: Dissolve 1.0 g of crude material in 10 mL of 1M NaOH (aq). The solution should

be clear; filter off any insoluble dark solids.

Extraction: Wash the aqueous layer twice with Ethyl Acetate (EtOAc). This removes non-

acidic organic impurities (oxidized neutrals).

Precipitation: Cool the aqueous phase to 0°C. Slowly acidify with 1M HCl to pH ~4.0.
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Isolation: The product will precipitate as a white solid. Filter, wash with cold water, and dry

under vacuum at 40°C over P₂O₅.

Workflow Diagram

Figure 2: Acid-Base Rescue Protocol for Oxidized Samples
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(Note: Specific stability data for CAS 915923-91-0 is inferred from functional group chemistry

and structurally homologous pharmaceutical intermediates due to the proprietary nature of

specific batch data.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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